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Compound Focus: 3-bromo-1H-indole-2-carbaldehyde

CAS No.: 906440-21-9

Cat. No.: S2931027

Core Chemical Identifier

The table below summarizes the fundamental chemical information for 3-Bromo-1H-indole-2-

carbaldehyde.

Property Description

Systematic Name 3-Bromo-1H-indole-2-carbaldehyde [1]
Molecular Formula CoHeBrNO [1]

Average Mass 224.057 Da [1]

Monoisotopic Mass 222.963276 Da [1]

CAS Registry Number 906440-21-9 [1]

ChemSpider ID 319759 [1]

Primary Role and Synthetic Application

The primary value of 3-brome-1H-indole-2-carbaldehyde lies in its role as a key synthetic building block.

Its molecular structure contains two highly functionalizable sites:
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e The aldehyde group (-CHO) at the 2-position is susceptible to nucleophilic attack and can undergo
various condensation reactions.
e The bromine atom at the 3-position can participate in metal-catalyzed cross-coupling reactions.

This combination allows chemists to use this molecule as a starting point for constructing more complex
nitrogen-containing heterocycles. One documented application is its use in the synthesis of specialized

allenic carbamates, which are precursors to biologically relevant heterocycles like 1,3-0xazin-2-ones [2].

Detailed Experimental Protocol

The following diagram illustrates a documented synthetic workflow where 3-Bromo-1H-indole-2-

carbaldehyde is used to create a key intermediate for heterocycle synthesis [2].

Ohira—Bestmann Reagent
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Step 1: Synthesis of Terminal Alkyne 1j [2]

e Reaction: 3-Bromo-1H-indole-2-carbaldehyde is first reacted with the Ohira-Bestmann reagent
(dimethyl (diazomethyl)phosphonate). This reaction is typically performed in the presence of a base
like potassium carbonate in methanol and converts the aldehyde into a terminal alkyne.

¢ Subsequent Protection: The resulting indole-containing terminal alkyne is then treated with Boc20
(di-tert-butyl dicarbonate) to install a Boc (tert-butyloxycarbonyl) protecting group on the indole
nitrogen, yielding the intermediate 1j.

Step 2: Synthesis of Allenic Carbamate 2j via Crabbé
Homologation [2]

¢ Reagents: The terminal alkyne 1j is subjected to a Crabbé homologation reaction. This involves
reacting it with paraformaldehyde in the presence of copper(l) bromide (CuBr) and a base,
diisopropylamine.

e Outcome: This reaction extends the alkyne by one carbon atom, transforming it into an allene
functional group. The product of this step is the allenic carbamate 2j, a versatile intermediate for
further cyclization reactions.

Therapeutic Potential and Research Context

While 3-bromo-1H-indole-2-carbaldehyde itself is a research tool, it belongs to the indole chemical class,
a privileged scaffold in medicinal chemistry [3] [4]. Indole derivatives are investigated for diverse

therapeutic applications:

e Anti-HIV Agents: Research shows that the indole-2-carboxylic acid core can inhibit HIV-1
integrase, a key viral enzyme. Optimizing this scaffold has led to potent derivatives, underscoring the
potential of modified 2-position indoles in antiviral drug discovery [5].

¢ Anti-neurodegenerative Agents: Indole-based compounds are explored for modulating targets in
neurodegenerative diseases (NDs) like Alzheimer's and Parkinson's [3].

¢ Anticancer Agents: Indole-chalcone hybrids, which could be synthesized from aldehydes like 3-
bromo-1H-indole-2-carbaldehyde, demonstrate potent anticancer activity and can target multiple
cellular pathways [4].
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Key Characteristics for Researchers

For scientists working with this compound, its most valuable features are:

¢ Diverse Reactivity: The aldehyde and bromine handles allow for sequential and orthogonal chemical
modifications.

¢ Synthon for Fused Heterocycles: It is a proven precursor for synthesizing complex structures like
3,4-dihydro-2H-1,3-o0xazin-2-ones [2] and other fused indole systems (e.g., oxazino[4,3-a]indoles)
[6], which are common cores in bioactive molecules.

e Material Science Potential: Fused indole derivatives are also investigated in material science,
particularly in developing organic dyes for dye-sensitized solar cells (DSSCs) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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